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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841

For Researchers, Scientists, and Drug Development Professionals

C.l. Direct Blue 218 is a complex disazo dye that has been utilized in the textile and paper
industries.[1] From a scientific and drug development perspective, its primary significance lies
in its toxicological properties, as it belongs to the class of benzidine-based dyes, which are
recognized as a potential human carcinogen.[2][3] This guide provides a comprehensive
overview of its chemical structure, properties, and the fundamental processes related to its
synthesis and toxicological profile.

Chemical Structure and Identification

Direct Blue 218 is a copper-complexed disazo dye. The core structure is based on a benzidine
derivative, which, through diazotization and coupling reactions, is linked to two molecules of 4-
amino-5-hydroxynaphthalene-2,7-disulfonic acid. The final step involves the introduction of
copper to form a more stable complex.[4]

The molecular formula for the powder form of Direct Blue 218 is C32H20Cuz2NeNasO16Sa4, with a
corresponding molecular weight of approximately 1091.9 g/mol .[4][5] A solution form has also
been identified with the molecular formula C32H16Cu2NeNasO16S4 and a molecular weight of
1087.81 g/mol .[4][6]

Table 1: Chemical Identifiers for C.l. Direct Blue 218
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Identifier Value
tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-
hydroxy-3,6-disulfonatonaphthalen-2-

IUPAC Name yl)diazenyl]-3-hydroxyphenyl]-2-
hydroxyphenyl]diazenyl]-4-hydroxynaphthalene-
2,7-disulfonate;copper

C.l. Name Direct Blue 218

C.I. Number 24401

CAS Number 28407-37-6

Molecular Formula

Cs2H20Cu2NsNa2016S4 (powder form)

Molecular Weight

1091.9 g/mol (powder form)

Synonyms

Amanil Supra Blue 9GL, Carta Blue VP,
Fastusol Blue 9GLP, Pontamine Bond Blue B

Physicochemical Properties

Direct Blue 218 is a deep purple to dark blue amorphous powder.[7] Its solubility in water is

moderate.[1] The copper complexation enhances the stability of the dye.[4]

Table 2: Physical and Chemical Properties of C.I. Direct Blue 218

Property

Value

Physical State

Amorphous powder

Color

Deep purple to dark blue

Solubility in Water

10-50 g/L at 17 °C[1]

Melting Point

350 °C (estimated)[4]

Boiling Point

1560 °C (estimated)[4]

UV-Vis Absorption Maximum (Amax)

622 nm, 658 nm[4]
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Experimental Protocols
General Synthesis of Direct Blue 218

The synthesis of Direct Blue 218 involves a multi-step process typical for disazo dyes,
followed by metallization. The following is a generalized experimental protocol based on
established azo dye synthesis methodologies.[8][9] Note: Specific reaction conditions such as
concentrations, temperatures, and reaction times may require optimization for this particular
dye.

Step 1: Diazotization of 3,3'-Dimethoxybenzidine

o Dissolve 3,3'-dimethoxybenzidine (1 mole) in a solution of hydrochloric acid and water.
e Cool the solution to 0-5 °C in an ice bath with constant stirring.

» Slowly add a cold aqueous solution of sodium nitrite (2 moles) to the cooled solution.

» Maintain the temperature below 5 °C throughout the addition to ensure the formation of the
stable bis-diazonium salt.

Step 2: Coupling Reaction

 In a separate vessel, dissolve 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (2 moles) in
an alkaline aqueous solution (e.g., sodium carbonate or sodium hydroxide).

e Cool this solution to 0-5 °C in an ice bath.

o Slowly add the cold bis-diazonium salt solution from Step 1 to the alkaline solution of the
coupling component with vigorous stirring.

e Maintain a low temperature and alkaline pH to facilitate the coupling reaction, resulting in the
formation of the disazo dye.

Step 3: Copper Complexation

 To the solution containing the disazo dye, add a solution of a copper salt (e.g., copper
sulfate).
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» Heat the reaction mixture to facilitate the formation of the copper complex. This step also
leads to the elimination of the methyl groups from the methoxy substituents.[4]

» The final copper-complexed dye will precipitate from the solution.

Step 4: Isolation and Purification

« Filter the precipitated Direct Blue 218.

e Wash the solid product with water and potentially an organic solvent to remove impurities.

e Dry the purified dye.

Toxicological Profile and Mechanism of Action

The primary toxicological concern with Direct Blue 218, and other benzidine-based dyes, is its
potential carcinogenicity.[2][3] This is not typically due to the dye molecule itself, but rather its
metabolism in the body. The azo linkages can be cleaved by azoreductases, enzymes present
in the liver and intestinal bacteria, to release the parent amine, in this case, a benzidine
derivative.[10]

Benzidine is a known human and animal carcinogen.[2] Once released, it can be absorbed and
subsequently undergo metabolic activation, primarily in the liver, by enzymes such as
cytochrome P450s and peroxidases. This activation generates reactive electrophilic
intermediates, such as N-hydroxyarylamines and nitrenium ions. These reactive metabolites
can form covalent adducts with DNA, leading to mutations and initiating the process of
carcinogenesis. The primary target organ for benzidine-induced cancer in humans is the
urinary bladder.[3][11]

Visualizations
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Caption: Synthesis workflow for C.l. Direct Blue 218.

Caption: Metabolic activation and toxicity pathway of benzidine-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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